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Abstract

6-Bromo-1H-indole-3-carboxylic acid, a halogenated derivative of the indole scaffold, serves
as a pivotal building block in the landscape of medicinal chemistry and organic synthesis. Its
unique structural features facilitate a diverse range of chemical transformations, positioning it
as a key intermediate in the development of novel therapeutic agents and functional materials.
This technical guide provides a comprehensive overview of its chemical properties, synthesis,
and applications, with a focus on its role in drug discovery. Detailed experimental protocols and
conceptual diagrams are presented to support researchers in their scientific endeavors.

Chemical and Physical Properties

6-Bromo-1H-indole-3-carboxylic acid is a solid, typically appearing as a white or light yellow
powder. It is a natural product that has been isolated from the marine sponge Smenospongia
purpurea. The compound's stability and reactivity make it a valuable asset in synthetic
chemistry.

Table 1: Physicochemical Properties of 6-Bromo-1H-indole-3-carboxylic acid
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Property Value Reference(s)
CAS Number 101774-27-0

Molecular Formula CoHeBrNO2

Molecular Weight 240.06 g/mol [1]
Appearance White or light yellow powder

Storage Temperature 2-8°C [2]

Purity > 98% (HPLC) [2]

Table 2: Crystallographic Data for 6-Bromo-1H-indole-3-carboxylic acid[1][3]

Parameter Value
Crystal System Monoclinic
Space Group P21/n

a 7.2229 (14) A
b 11.874 (2) A
c 11.079 (2) A
B 108.37 (3)°
Volume 901.7 (3) A3
z 4

Synthesis and Reactivity

The synthesis of 6-bromoindole derivatives is a critical step in the development of various
bioactive compounds. While a direct, detailed protocol for the synthesis of 6-Bromo-1H-indole-
3-carboxylic acid from simple precursors is not readily available in the public domain, a
representative synthetic workflow can be illustrated through the preparation of its derivatives.
The following diagram outlines a general multi-step synthesis starting from 6-bromoindole, as
described in the patent literature for the preparation of a related compound.
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Step 1: Friedel-Crafts Acylation
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A representative synthetic workflow for a 6-bromoindole derivative.

Applications in Drug Discovery and Scientific
Research

6-Bromo-1H-indole-3-carboxylic acid is a versatile precursor for a wide array of biologically
active molecules. Its derivatives have shown promise in various therapeutic areas.
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Anticancer and Anti-inflammatory Potential

Indole derivatives are known for their diverse biological activities, including anti-inflammatory
and anticancer properties. The 6-bromo substitution on the indole ring provides a handle for
further chemical modifications, enabling the synthesis of novel therapeutic agents.

Antiviral and Antimicrobial Activity

This compound has demonstrated antibacterial activity against Staphylococcus. Furthermore,
derivatives of 6-bromo-5-methoxyindole-3-carboxylic acid have been investigated for their
antiviral effects, with one such derivative showing complete inhibition of SARS-CoV-2
replication in vitro at a concentration of 52.0 uM.[4] 6-bromoindolglyoxylamide derivatives have
also been identified as having intrinsic antimicrobial activity against Gram-positive bacteria and
antibiotic-enhancing properties against resistant Gram-negative bacteria.[5]

Fungicidal Properties

Acylated derivatives of 6-bromoindole have been synthesized and evaluated for their fungicidal
potential against phytopathogenic fungi such as Botrytis cinerea and Monilinia fructicola.[6]

Neurological Disorders

As a key intermediate, this compound is utilized in the synthesis of pharmaceuticals targeting
neurological disorders.

Experimental Protocols
Crystallization for X-ray Diffraction

A published method for obtaining single crystals of 6-Bromo-1H-indole-3-carboxylic acid
suitable for X-ray diffraction studies is as follows:

 Dissolve 0.2 g of the title compound in 20 ml of methanol.[1]
» Place the solution in a dark environment.[1]

» Allow for slow evaporation of the solvent over a period of 7 days to yield yellow single
crystals.[1]
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Potential Signaling Pathways for Indole Derivatives

While the specific signaling pathways modulated by 6-Bromo-1H-indole-3-carboxylic acid
are not extensively characterized, related indole compounds, such as Indole-3-Carbinol (I3C),
are known to interact with the Aryl Hydrocarbon Receptor (AHR) pathway. This interaction can
influence macrophage polarization, a key process in the immune response. The following
diagram illustrates a potential mechanism of action for indole derivatives based on the known

activity of I3C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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